Cas no 1273675-79-8 (5-CHLORO-4-IODO-2,3-DIHYDRO-1H-INDEN-1-ONE)

• Product Name: 5-CHLORO-4-IODO-2,3-DIHYDRO-1H-INDEN-1-ONE
• CAS No: 1273675-79-8
• MF: C₉H₆ClIO
• MW: 292.500813961029
• CID: 6629981
• PubChem ID: 118956918
• Update Time: 2025-05-23

5-CHLORO-4-IODO-2,3-DIHYDRO-1H-INDEN-1-ONE Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-iodo-indan-1-one
• 1273675-79-8
• SCHEMBL17604845
• NMYBYSPFHJHRCI-UHFFFAOYSA-N
• 5-chloro-4-iodo-2,3-dihydro-1H-inden-1-one
• 5-CHLORO-4-IODO-2,3-DIHYDRO-1H-INDEN-1-ONE

• Inchi： 1S/C9H6ClIO/c10-7-3-1-5-6(9(7)11)2-4-8(5)12/h1,3H,2,4H2
• InChI Key： NMYBYSPFHJHRCI-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(I)=C(Cl)C=C2)CC1

Computed Properties

• Exact Mass: 291.91519g/mol
• Monoisotopic Mass: 291.91519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Additional information on 5-CHLORO-4-IODO-2,3-DIHYDRO-1H-INDEN-1-ONE

5-Chloro-4-Iodo-2,3-Dihydro-1H-inden-1-one: A Comprehensive Overview

The compound 5-Chloro-4-Iodo-2,3-Dihydro-1H-inden-1-one (CAS No. 1273675-79-8) is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a fused bicyclic system with a ketone group and halogen substituents. The presence of both chlorine and iodine atoms at specific positions on the indenone framework imparts unique electronic and steric properties, making it a valuable substrate for further chemical transformations.

Recent advancements in synthetic chemistry have highlighted the importance of indenone derivatives in the construction of complex molecular architectures. The 5-chloro substitution and 4-iodo substitution on the indenone ring provide excellent opportunities for regioselective reactions, such as nucleophilic additions, cyclizations, and cross-coupling reactions. These reactions are pivotal in the synthesis of bioactive molecules, including potential drug candidates for various therapeutic areas.

One of the most notable applications of 5-Chloro-4-Iodo-2,3-Dihydro-1H-inden-1-one is its role as an intermediate in the synthesis of heterocyclic compounds. The indenone framework serves as a versatile platform for constructing fused ring systems, which are often encountered in natural products and pharmaceutical agents. For instance, recent studies have demonstrated the use of this compound in the synthesis of isoquinoline alkaloids, which exhibit potent anti-cancer activity.

In addition to its synthetic applications, 5-Chloro-4-Iodo-2,3-Dihydro-1H-inden-1-one has also been explored for its pharmacological properties. Preclinical studies have shown that this compound exhibits moderate anti-inflammatory and antioxidant activities, making it a promising candidate for further drug development. The halogen substituents play a critical role in modulating these biological activities by influencing the molecule's lipophilicity and electronic properties.

The synthesis of 5-Chloro-4-Iodo-2,3-Dihydro-1H-inden-one involves a multi-step process that typically begins with the preparation of the indanone skeleton. The introduction of chlorine and iodine substituents is achieved through electrophilic aromatic substitution or nucleophilic aromatic substitution reactions, depending on the specific conditions and reagents used. Recent optimizations in these reaction conditions have significantly improved the yield and purity of the final product.

From an environmental perspective, the stability and biodegradability of 5-Chloro-4-Iodoindene derivatives have been studied to assess their potential impact on ecosystems. Initial findings suggest that these compounds exhibit moderate persistence in aqueous environments, necessitating careful handling during industrial applications.

In conclusion, 5-Chloroindene derivatives, particularly 5-Chloroindene-one, continue to be a focal point in contemporary chemical research due to their structural versatility and functional diversity. As new synthetic methodologies and biological applications emerge, this compound is poised to play an even more significant role in advancing both academic and industrial chemistry.